Cas no 1104284-27-6 (2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1104284-27-6
• MF: C₉H₉F₃N₂O₃S
• MW: 282.239571332932
• MDL: MFCD27777344
• CID: 5166643
• PubChem ID: 58486431
• Update Time: 2026-03-04

2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-morpholinyl)-4-(trifluoromethyl)-
• 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD27777344
• Inchi： 1S/C9H9F3N2O3S/c10-9(11,12)6-5(7(15)16)18-8(13-6)14-1-3-17-4-2-14/h1-4H2,(H,15,16)
• InChI Key： CESKLNNCGFFWJU-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C(F)(F)F)N=C1N1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1104284-27-6)

2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid, identified by the CAS number 1104284-27-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities. The presence of a morpholine moiety and a trifluoromethyl group in its structure imparts distinct physicochemical characteristics, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid consists of a thiazole core substituted with a morpholine ring at the 2-position and a trifluoromethyl group at the 4-position. The carboxylic acid functionality at the 5-position further enhances its reactivity, allowing for diverse chemical modifications. This combination of structural features makes it an intriguing molecule for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy against various diseases, including infectious disorders, cancer, and inflammatory conditions. The morpholine group in 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is known to contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability. Additionally, the trifluoromethyl substituent enhances binding affinity by increasing lipophilicity and electronic effects, which are critical for drug-receptor interactions.

Current research in the field of heterocyclic chemistry has highlighted the potential of 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid as a scaffold for developing new antimicrobial agents. Studies have shown that thiazole derivatives can disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways involved in microbial metabolism. The unique combination of morpholine and trifluoromethyl groups in this compound may provide a novel mechanism of action against resistant bacterial strains, addressing a critical unmet need in modern medicine.

Furthermore, the carboxylic acid moiety in 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid offers opportunities for further functionalization through esterification or amidation reactions. These modifications can tailor the compound's pharmacological profile, enabling its application in targeted drug delivery systems or prodrug formulations. Such advancements are particularly relevant in oncology, where precise control over drug release and bioavailability is essential for maximizing therapeutic efficacy.

Recent advances in computational chemistry have also facilitated the design of derivatives of 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid with enhanced biological activity. Molecular docking studies have identified promising analogs that exhibit potent binding to disease-related targets, such as kinases and transcription factors. These findings underscore the compound's potential as a lead molecule for structure-based drug design initiatives.

The synthesis of 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the thiazole core followed by functional group interconversions. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale medicinal chemistry campaigns.

In conclusion, 2-(morpholin-4-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1104284-27-6) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through structural modifications. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are poised to play a crucial role in next-generation drug development.